Cas no 132990-14-8 (Fmoc-Lys(Fmoc)-OPfp)

Fmoc-Lys(Fmoc)-OPfp is a protected amino acid derivative widely used in solid-phase peptide synthesis (SPPS). The compound features two Fmoc (fluorenylmethyloxycarbonyl) protecting groups on the lysine side chain and ε-amino group, ensuring selective deprotection during stepwise peptide assembly. The OPfp (pentafluorophenyl) ester moiety enhances reactivity as an activated ester, facilitating efficient coupling with amino acid residues while minimizing racemization. This reagent is particularly valuable for introducing lysine residues in complex peptide sequences, offering high purity and stability under standard SPPS conditions. Its orthogonal protection strategy allows for controlled deprotection, enabling precise modifications in peptide design. Suitable for automated synthesizers, it is a reliable choice for researchers requiring consistent performance in peptide chemistry applications.

Fmoc-Lys(Fmoc)-OPfp structure

Product Name:Fmoc-Lys(Fmoc)-OPfp

CAS No:132990-14-8

MF:C₄₂H₃₃F₅N₂O₆

MW:756.713248968124

MDL:MFCD00153377

CID:64232

PubChem ID:53229915

Update Time:2025-06-07

Fmoc-Lys(Fmoc)-OPfp Chemical and Physical Properties

Names and Identifiers

- N,N'-Bis[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-lysine pentafluorophenyl ester
- Fmoc-Lys(Fmoc)-OPfp
- (2,3,4,5,6-pentafluorophenyl) (2S)-2,6-bis(9H-fluoren-9-ylmethoxycarbonylamino)hexanoate
- FMOC-LYSINE(FMOC)-OPFP
- Fmoc-L-lysine pentafluorophenyl ester
- (9H-Fluoren-9-yl)MethOxy]Carbonyl Lys(Fmoc)-OPfp
- N-ALPHA,EPSILON-DI-FMOC-L-LYSINE PENTAFLUOROPHENYL ESTER
- N-ALPHA,EPSILON-BIS-FMOC-L-LYSINE PENTAFLUOROPHENYL ESTER
- AKOS015853354
- C42H33F5N2O6
- L-Lysine, N2,N6-bis[(9H-fluoren-9-ylmethoxy)carbonyl]-, 2,3,4,5,6-pentafluorophenyl ester
- A888234
- MFCD00153377
- S-132990-14-8
- Pentafluorophenyl N~2~,N~6~-bis{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-lysinate
- F10612
- CS-0149759
- DS-16169
- AKOS015903826
- 132990-14-8
- perfluorophenyl N2,N6-bis(((9H-fluoren-9-yl)methoxy)carbonyl)-L-lysinate
- DTXSID70692815
- (S)-perfluorophenyl 2,6-bis(((9H-fluoren-9-yl)methoxy)carbonylamino)hexanoate
- 2,3,4,5,6-PENTAFLUOROPHENYL (2S)-2,6-BIS({[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO})HEXANOATE
- MDL： MFCD00153377
- Inchi： 1S/C42H33F5N2O6/c43-34-35(44)37(46)39(38(47)36(34)45)55-40(50)33(49-42(52)54-22-32-29-17-7-3-13-25(29)26-14-4-8-18-30(26)32)19-9-10-20-48-41(51)53-21-31-27-15-5-1-11-23(27)24-12-2-6-16-28(24)31/h1-8,11-18,31-33H,9-10,19-22H2,(H,48,51)(H,49,52)/t33-/m0/s1
- InChI Key： OBFVHZCPMVZYQG-XIFFEERXSA-N
- SMILES： FC1C(=C(C(=C(C=1OC([C@H](CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F)F)F)F

Computed Properties

Exact Mass: 756.22600
Monoisotopic Mass: 756.22587759g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 55
Rotatable Bond Count: 17
Complexity: 1250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 9
Topological Polar Surface Area: 103Å²

Experimental Properties

Density: 1.366
PSA: 102.96000
LogP: 9.68560

Fmoc-Lys(Fmoc)-OPfp Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F640035-50mg	Fmoc-Lys(Fmoc)-OPfp	132990-14-8		50mg	$ 50.00	2022-06-04
TRC	F640035-100mg	Fmoc-Lys(Fmoc)-OPfp	132990-14-8		100mg	$ 65.00	2022-06-04
TRC	F640035-500mg	Fmoc-Lys(Fmoc)-OPfp	132990-14-8		500mg	$ 185.00	2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WQ356-200mg	Fmoc-Lys(Fmoc)-OPfp	132990-14-8	95+%	200mg	210.0CNY	2021-07-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F809910-250mg	Fmoc-Lys(Fmoc)-Opfp	132990-14-8	98.5%	250mg	￥218.70	2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F809910-1g	Fmoc-Lys(Fmoc)-Opfp	132990-14-8	98.5%	1g	￥656.10	2022-01-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F18160-1g	Fmoc-Lys(Fmoc)-Opfp	132990-14-8	95%	1g	¥343.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F18160-5g	Fmoc-Lys(Fmoc)-Opfp	132990-14-8	95%	5g	¥1371.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F18160-250mg	Fmoc-Lys(Fmoc)-Opfp	132990-14-8	95%	250mg	¥114.0	2023-09-07
abcr	AB476055-1 g	Fmoc-Lys(Fmoc)-OPfp; .	132990-14-8		1g	€179.50	2023-06-15